Cas no 13531-35-6 (cis-2-phenylcyclopropanamine)

• Product Name: cis-2-phenylcyclopropanamine
• CAS No: 13531-35-6
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD30186860
• CID: 1238016
• PubChem ID: 6971118
• Update Time: 2025-04-23

cis-2-phenylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-phenyl-, cis-
• rac cis-2-Phenylcyclopropylamine
• cis-2-phenylcyclopropanamine
• CIS-1-AMINO-2-PHENYLCYCLOPROPANE
• BDBM50261814
• DL-cis-2-Phenylcyclopropylamine
• NS00068703
• 13531-35-6
• 69684-88-4
• cis-Cypromine
• AKOS006340053
• 1-Amino-2-phenylcyclopropane (cis)
• HXA9ID52RQ
• SCHEMBL1720497
• (+/-)-cis-2-Phenylcyclopropylamine
• CS-0055983
• (1R,2R)-2-phenylcyclopropan-1-amine
• cis-2-phenylcyclopropylamine
• AMY35782
• cis-tranylcypromine
• (-) cis-2-phenylcyclopropylamine
• EN300-6732480
• (1R,2R)-2-Phenylcyclopropanamine
• EN300-7255581
• Q27280143
• Cyclopropanamine, 2-phenyl-, (1R,2R)-rel-
• P19381
• AELCINSCMGFISI-RKDXNWHRSA-N
• Tranylcypromine, cis-
• rac-(1R,2R)-2-phenylcyclopropan-1-amine
• DTXSID80159308
• UNII-HXA9ID52RQ
• CHEMBL467794

• MDL： MFCD30186860
• Inchi： 1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2/t8-,9-/m1/s1
• InChI Key： AELCINSCMGFISI-RKDXNWHRSA-N
• SMILES： N[C@@H]1C[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 218.3±29.0 °C at 760 mmHg
• Flash Point: 90.8±19.6 °C
• PSA: 26.02
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

cis-2-phenylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on cis-2-phenylcyclopropanamine

Cyclopropanamine, 2-phenyl-, cis- (CAS No. 13531-35-6): A Comprehensive Overview

Cyclopropanamine, 2-phenyl-, cis-, identified by the Chemical Abstracts Service Number (CAS No.) 13531-35-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a cyclopropane ring substituted with a phenyl group and an amine functional group, arranged in a cis configuration. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a subject of extensive study in synthetic chemistry and drug development.

The< strong>cis configuration of the amine group relative to the cyclopropane ring is crucial in determining its chemical behavior. The strained three-membered cyclopropane ring often influences the reactivity of adjacent functional groups, including the phenyl and amine moieties. This structural feature makes Cyclopropanamine, 2-phenyl-, cis- a versatile intermediate in organic synthesis, particularly in the development of novel heterocyclic compounds. The presence of the phenyl group further enhances its utility by providing additional sites for functionalization and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>Cyclopropanamine, 2-phenyl-, cis-. Its unique structural motifs have prompted researchers to investigate its role in various biological processes. One of the most compelling areas of research is its application as a scaffold for developing bioactive molecules. The cyclopropane ring is known to enhance binding affinity and metabolic stability, making it an attractive component in drug design. Additionally, the amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the< strong>Cyclopropanamine, 2-phenyl-, cis- as a promising candidate for treating neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in preclinical models. Researchers have reported that derivatives of this compound exhibit potential neuroprotective properties by modulating neurotransmitter release and receptor activity. These findings suggest that< strong>Cyclopropanamine, 2-phenyl-, cis- could be a valuable starting point for developing novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of< strong>Cyclopropanamine, 2-phenyl-, cis- presents unique challenges due to the stability of the cyclopropane ring. However, advances in synthetic methodologies have made it more accessible for research purposes. One common approach involves the reaction of cyclopropyl halides with primary amines under controlled conditions, followed by palladium-catalyzed coupling reactions to introduce the phenyl group. These methods leverage transition metal catalysis to achieve high selectivity and yield, making them suitable for large-scale production.

The< strong>cis configuration plays a critical role in determining the stereochemical outcome of reactions involving< strong>Cyclopropanamine, 2-phenyl-, cis-. Stereochemistry is a fundamental aspect of pharmaceutical chemistry, as it can significantly influence drug efficacy and safety. Studies have shown that small changes in stereochemistry can lead to dramatic differences in biological activity. Therefore, understanding and controlling the stereochemical integrity of< strong>Cyclopropanamine, 2-phenyl-, cis- during synthesis is essential for developing effective pharmaceutical candidates.

In addition to its pharmaceutical applications, Cyclopropanamine, 2-phenyl-, cis- has found utility in materials science. Its unique structural features make it a suitable candidate for designing novel polymers and coatings with enhanced mechanical properties. The cyclopropane ring contributes to rigidity, while the phenyl group provides thermal stability and chemical resistance. These properties are particularly valuable in applications such as high-performance plastics and specialty coatings.

The future prospects of< strong>Cyclopropanamine, 2-phenyl-, cis- are promising, with ongoing research aimed at expanding its applications across multiple domains. Efforts are underway to develop more efficient synthetic routes and explore new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to accelerate progress in this area, leading to innovative solutions for complex challenges in medicine and materials science.